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[2-(Carboxymethyl)-2-hydroxy-1,4-dioxo-1,4-butanediyl]bis(oxymethylene-4,1-phenylene) bis-beta-D-glu [2-(Carboxymethyl)-2-hydroxy-1,4-dioxo-1,4-butanediyl]bis(oxymethylene-4,1-phenylene) bis-beta-D-glu
Brand Name: Vulcanchem
CAS No.: 174972-79-3
VCID: VC0182937
InChI: InChI=1S/C32H40O19/c33-11-19-23(38)25(40)27(42)29(50-19)48-17-5-1-15(2-6-17)13-46-22(37)10-32(45,9-21(35)36)31(44)47-14-16-3-7-18(8-4-16)49-30-28(43)26(41)24(39)20(12-34)51-30/h1-8,19-20,23-30,33-34,38-43,45H,9-14H2,(H,35,36)/t19-,20-,23-,24-,25+,26+,27-,28-,29-,30-,32?/m1/s1
SMILES: C1=CC(=CC=C1COC(=O)CC(CC(=O)O)(C(=O)OCC2=CC=C(C=C2)OC3C(C(C(C(O3)CO)O)O)O)O)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula: C32H40O19
Molecular Weight: 728.653

[2-(Carboxymethyl)-2-hydroxy-1,4-dioxo-1,4-butanediyl]bis(oxymethylene-4,1-phenylene) bis-beta-D-glu

CAS No.: 174972-79-3

Main Products

VCID: VC0182937

Molecular Formula: C32H40O19

Molecular Weight: 728.653

[2-(Carboxymethyl)-2-hydroxy-1,4-dioxo-1,4-butanediyl]bis(oxymethylene-4,1-phenylene) bis-beta-D-glu - 174972-79-3

CAS No. 174972-79-3
Product Name [2-(Carboxymethyl)-2-hydroxy-1,4-dioxo-1,4-butanediyl]bis(oxymethylene-4,1-phenylene) bis-beta-D-glu
Molecular Formula C32H40O19
Molecular Weight 728.653
IUPAC Name 3-hydroxy-5-oxo-5-[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methoxy]-3-[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methoxycarbonyl]pentanoic acid
Standard InChI InChI=1S/C32H40O19/c33-11-19-23(38)25(40)27(42)29(50-19)48-17-5-1-15(2-6-17)13-46-22(37)10-32(45,9-21(35)36)31(44)47-14-16-3-7-18(8-4-16)49-30-28(43)26(41)24(39)20(12-34)51-30/h1-8,19-20,23-30,33-34,38-43,45H,9-14H2,(H,35,36)/t19-,20-,23-,24-,25+,26+,27-,28-,29-,30-,32?/m1/s1
Standard InChIKey UNLDMOJTKKEMOG-IWOWLDPGSA-N
SMILES C1=CC(=CC=C1COC(=O)CC(CC(=O)O)(C(=O)OCC2=CC=C(C=C2)OC3C(C(C(C(O3)CO)O)O)O)O)OC4C(C(C(C(O4)CO)O)O)O
PubChem Compound 44715528
Last Modified Nov 11 2021
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